Cas no 952182-74-0 (4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde)

• Product name: 4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde
• CAS No: 952182-74-0
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• MDL: MFCD09607891
• CID: 867137
• PubChem ID: 24213727

4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Trifluoromethyl)pyridin-2-yl)benzaldehyde
• 4-[4-(trifluoroMethyl)-2-pyridinyl]benzenecarbaldehyde
• 4-[4-(Trifluoromethyl)-2-pyridinyl]-benzenecarbaldehyde
• 4-[4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]BENZALDEHYDE
• 952182-74-0
• AKOS005069507
• MFCD09607891
• FT-0680049
• HEXADECANOIC-D31ACID
• YBLPNDGASPZCGN-UHFFFAOYSA-N
• 11Z-0715
• SCHEMBL16399182
• DTXSID10639986
• 4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde

• MDL： MFCD09607891
• Inchi： InChI=1S/C13H8F3NO/c14-13(15,16)11-5-6-17-12(7-11)10-3-1-9(8-18)2-4-10/h1-8H
• InChI Key： YBLPNDGASPZCGN-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C2=NC=CC(=C2)C(F)(F)F)C=O

Computed Properties

• Exact Mass: 251.05600
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Melting Point: 66-68°
• PSA: 29.96000
• LogP: 3.57990

4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[4-(trifluoromethyl)pyridin-2-yl]benzaldehyde

Comprehensive Overview of 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde (CAS No. 952182-74-0)

4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde (CAS No. 952182-74-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylpyridine and benzaldehyde moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a pyridine ring with a benzaldehyde group, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde is driven by its potential applications in the development of novel therapeutics, particularly in the fields of oncology and neurology. Researchers are increasingly exploring its role as a precursor for small-molecule inhibitors and kinase-targeted drugs, which are pivotal in modern precision medicine. Additionally, its trifluoromethyl group enhances the compound's metabolic stability, making it a valuable asset in the design of next-generation pharmaceuticals.

In the agrochemical sector, 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde is being investigated for its potential use in the synthesis of advanced pesticides and herbicides. The trifluoromethylpyridine moiety is known to improve the efficacy and environmental profile of agrochemicals, aligning with the industry's shift toward sustainable solutions. This compound's ability to act as a key intermediate in the production of crop protection agents underscores its importance in addressing global food security challenges.

From a synthetic chemistry perspective, 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde offers several advantages. Its benzaldehyde group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. The compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes. Recent advancements in catalysis and green chemistry have further enhanced its utility, reducing the environmental impact of its production processes.

The market demand for 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde is expected to rise, driven by its expanding applications in pharmaceuticals, agrochemicals, and material science. Industry reports highlight its role in the development of innovative drug candidates and high-performance materials, positioning it as a compound of strategic importance. As research continues to uncover new uses for this molecule, its commercial value is projected to grow significantly in the coming years.

For researchers and manufacturers, sourcing high-quality 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde is critical. The compound's purity and consistency are paramount to ensuring successful outcomes in downstream applications. Reputable suppliers adhere to stringent quality control measures, including advanced analytical techniques like HPLC and NMR spectroscopy, to guarantee its suitability for sensitive research and industrial processes.

In summary, 4-[4-(Trifluoromethyl)pyridin-2-yl]benzaldehyde (CAS No. 952182-74-0) is a multifaceted compound with broad-ranging implications for science and industry. Its unique structural features and functional versatility make it indispensable in the quest for new therapeutic agents, sustainable agrochemicals, and advanced materials. As innovation in these fields accelerates, the significance of this compound is set to expand, solidifying its status as a cornerstone of modern chemical research.